benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate
Overview
Description
Benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate is a compound that has gained attention due to its potential applications in scientific research. This compound is a derivative of leucine, an essential amino acid, and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate involves the inhibition of cathepsin B activity. This compound binds to the active site of cathepsin B and prevents it from cleaving its substrates. This inhibition results in the accumulation of certain proteins and peptides, which can have various physiological effects.
Biochemical and Physiological Effects
Benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate has been shown to have various biochemical and physiological effects. Inhibition of cathepsin B activity has been linked to the prevention and treatment of various diseases, as mentioned earlier. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This effect has potential applications in cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of using benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate in lab experiments is its ability to inhibit cathepsin B activity. This compound can be used to study the physiological effects of cathepsin B inhibition, which can have potential applications in the prevention and treatment of various diseases. One limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and potential side effects of this compound.
Future Directions
There are several future directions for research on benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate. One direction is the development of more efficient synthesis methods for this compound. Another direction is the study of its potential applications in the prevention and treatment of various diseases. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound. Finally, the development of more potent and selective inhibitors of cathepsin B activity is an area of future research.
Conclusion
In conclusion, benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate is a compound that has potential applications in scientific research. This compound has been shown to inhibit the activity of cathepsin B, which has been linked to the prevention and treatment of various diseases. Further research is needed to determine the optimal dosage and potential side effects of this compound, as well as its potential applications in the prevention and treatment of various diseases.
Scientific Research Applications
Benzyl N-[3-(4-chlorophenyl)-2-(2-furoylamino)acryloyl]leucinate has potential applications in scientific research due to its ability to inhibit the activity of certain enzymes. This compound has been shown to inhibit the activity of cathepsin B, a lysosomal cysteine protease that is involved in various physiological processes. Inhibition of cathepsin B activity has been linked to the prevention and treatment of various diseases, including cancer, osteoporosis, and Alzheimer's disease.
properties
IUPAC Name |
benzyl 2-[[(E)-3-(4-chlorophenyl)-2-(furan-2-carbonylamino)prop-2-enoyl]amino]-4-methylpentanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H27ClN2O5/c1-18(2)15-23(27(33)35-17-20-7-4-3-5-8-20)30-25(31)22(16-19-10-12-21(28)13-11-19)29-26(32)24-9-6-14-34-24/h3-14,16,18,23H,15,17H2,1-2H3,(H,29,32)(H,30,31)/b22-16+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWLBYCBWWKCIAV-CJLVFECKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)OCC1=CC=CC=C1)NC(=O)C(=CC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC(C(=O)OCC1=CC=CC=C1)NC(=O)/C(=C\C2=CC=C(C=C2)Cl)/NC(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H27ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
benzyl 2-[[(E)-3-(4-chlorophenyl)-2-(furan-2-carbonylamino)prop-2-enoyl]amino]-4-methylpentanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.